Benzonitriles
Benzonitriles are a class of organic compounds characterized by the presence of a cyano group (-CN) attached to a benzene ring. These chemicals play a significant role in various industrial and academic applications due to their versatile chemical properties. They can be synthesized via several methods, including nitrile nucleophilic substitution or reduction of nitriles derived from other sources such as amides or ketones.
Structurally diverse benzonitriles exhibit a range of physical properties, influenced by the presence of substituents on the benzene ring and the cyano group. These compounds are known for their reactivity towards various functional groups, making them useful intermediates in organic synthesis. Additionally, they find applications in pharmaceuticals, dyestuffs, pesticides, and as solvents or stabilizers.
Safety considerations must be taken into account when handling benzonitriles due to their potential health hazards, including skin irritation and inhalation risks. Proper protective measures should always be observed during laboratory work involving these chemicals.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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4-(3-cyano-4-fluorophenyl)butanoic acid | 1695780-47-2 | C11H10FNO2 |
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4-[(5-Pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanylmethyl]benzonitrile | 604740-17-2 | C15H10N4OS |
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2-(1,4-Diazepan-1-yl)benzonitrile | 1020986-79-1 | C12H15N3 |
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| 731772-70-6 | C11H10NCl |
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Ethyl 3-cyano-5-fluorophenylacetate | 1261762-29-1 | C11H10FNO2 |
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3-(Aminooxy)benzonitrile | 197588-20-8 | C7H6N2O |
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Benzonitrile, 2-amino-6-cyclopropyl- | 1093203-67-8 | C10H10N2 |
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4-(dimethylamino)-3-fluorobenzonitrile | 160658-69-5 | C9H9N2F |
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Benzonitrile, 3-bromo-4-[[3-(methylthio)propyl]amino]- | 1157682-39-7 | C11H13BrN2S |
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3-Fluoro-2-iodobenzonitrile | 916792-62-6 | C7H3FIN |
Related Literature
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Christine Hofmann,Sören M. M. Schuler,Raffael C. Wende,Peter R. Schreiner Chem. Commun., 2014,50, 1221-1223
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2. Front cover
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Kun Guo,Lianggang Zeng,Jidong Sui,Jialu Sun,Zhao Xue,Wang Wan,Xuepeng Dong J. Mater. Chem. B, 2023,11, 7654-7662
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4. Front cover
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Kentaro Nonaka,Mai Yamaguchi,Masashi Yasui,Shoji Fujiwara,Takeshi Hashimoto,Takashi Hayashita Chem. Commun., 2014,50, 10059-10061
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Yi-Ming Jing New J. Chem., 2017,41, 3029-3035
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Katrin Kloth,Maria Rye-Johnsen,Andrea Didier,Richard Dietrich,Erwin Märtlbauer,Reinhard Niessner,Michael Seidel Analyst, 2009,134, 1433-1439
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Ziye Zhang,Renqi Zhang,Ning Qi,Yichu Wu,Zhiquan Chen Phys. Chem. Chem. Phys., 2020,22, 15559-15566
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